Ethyl-d5 Paraben

• IUPAC Name: 1,1,2,2,2-pentadeuterioethyl 4-hydroxybenzoate
• InChI: InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3/i1D3,2D2
• InChI Key: NUVBSKCKDOMJSU-ZBJDZAJPSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)O
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])OC(=O)C1=CC=C(C=C1)O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID50628652
• Molecular Weight: 171.20 g/mol
• CAS RN: 126070-21-1

Description

Ethyl-d5 Paraben is a stable isotope labelled compound with the molecular formula C9H5D5O3 and a molecular weight of 171.20. It is used in research tools, health and personal care reference materials, and antimicrobials.

Synthesis Analysis

Parabens, including Ethyl-d5 Paraben, are synthesized through an acid-base reaction or esterification process, using p-hydroxybenzoic acid and an alcohol in the presence of a catalyst such as thionyl chloride, dodeca tungstophosphoric acid, or montmorillonite.

Molecular Structure Analysis

The molecular structure of Ethyl-d5 Paraben is represented by the formula C9H5D5O3. Further structural analysis would require more specific information or advanced analytical techniques.

Scientific Research Applications

Pharmaceutical Industry

Ethyl-d5 Paraben: . It helps in prolonging the shelf life of pharmaceutical products by preventing microbial contamination. This compound is especially valuable in formulations that are susceptible to spoilage by bacteria, fungi, or yeast.

Cosmetic Industry

. Its stability across a broad pH range and its low cost make it a preferred choice for manufacturers. .

Food Preservation

Ethyl-d5 Paraben: is also applied in the food industry as a preservative. . The compound’s effectiveness at low concentrations makes it an economical option for food preservation.

Environmental Impact Studies

. Studies aim to understand its effects on aquatic life and develop methods for its removal from water sources.

Toxicity Studies

Toxicity studies of Ethyl-d5 Paraben examine its potential effects on various organisms. . These findings are crucial for assessing the safety levels of this compound in different environments.

Legislation and Regulations

Ethyl-d5 Paraben: is subject to legislation and regulations to ensure its safe use. . These regulations are continually updated based on the latest scientific research.

Mechanism of Action

Target of Action

Ethyl-d5 Paraben, like other parabens, primarily targets microbial cells, acting as a preservative and antimicrobial agent . It is structurally similar to estrogen hormone and can interfere with nuclear receptors for androgens, estrogens, progesterone, and glucocorticosteroids .

Mode of Action

Ethyl-d5 Paraben interacts with its targets by mimicking the structure of estrogen, which allows it to bind to estrogen receptors and disrupt normal hormonal function . This interaction can lead to changes in the normal functioning of the endocrine system .

Biochemical Pathways

The biochemical pathways affected by Ethyl-d5 Paraben are primarily those related to hormone regulation . By mimicking estrogen, Ethyl-d5 Paraben can disrupt the normal balance of hormones in the body, potentially leading to a variety of health effects .

Result of Action

The result of Ethyl-d5 Paraben’s action can vary depending on the level and duration of exposure. At the cellular level, Ethyl-d5 Paraben can disrupt normal cell function by interfering with hormone receptors . This disruption can lead to a variety of potential health effects, including reproductive, developmental, and neurological disorders; thyroid-related problems; skin allergies; and potentially even cancer .

Action Environment

The action of Ethyl-d5 Paraben can be influenced by various environmental factors. For example, its presence in ecosystems is mainly related to wastewater discharges . Furthermore, its effectiveness as a preservative can be affected by factors such as pH and temperature . Understanding these environmental influences is crucial for assessing the potential impact of Ethyl-d5 Paraben on human health and the environment .

Synthesis routes and methods I

Procedure details

Chlorhexidine Diacetate, Digluconate or Dihydrochloride

Synthesis routes and methods II

Procedure details

A reaction tube having an inside diameter of 5 cm was filled with a thorough mixture of 195 g of alumina and 195 g of a supported catalyst composed of 3.94% by weight of boron phosphate (P2O5 /B2O3 mole ratio=1) deposited on the same silica carrier as in Example 1. Ethyl p-hydroxybenzoate, ammonia and steam were introduced into the reaction tube at a rate of 75 g/hr, 268.8 g/hr and 40.7 g/hr, respectively, and reacted in the vapor phase at 395° C. The mole ratio of ammonia, steam and ethyl p-hydroxybenzoate was 35:5:1 in the gaseous mixture, and the contact time was 5 seconds. When the reaction was carried out for 308 hours, 15.75 kg of p-hydroxybenzonitrile was obtained from 23.1 kg of ethyl p-hydroxybenzoate. The yield was 95.1% by weight. Gas-chromatographic analysis showed that only 2.5% by weight of phenol was formed as a by-product. The amount of p-hydroxybenzonitrile obtained per part by weight of the supported catalyst was more than 40.3 parts by weight.